4-methyl-N-prop-2-enyl-1-phthalazinamine

• IUPAC Name: 4-methyl-N-prop-2-enylphthalazin-1-amine
• InChI: InChI=1S/C12H13N3/c1-3-8-13-12-11-7-5-4-6-10(11)9(2)14-15-12/h3-7H,1,8H2,2H3,(H,13,15)
• InChI Key: MGJMAATXYOZQJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)NCC=C
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol

Description

4-methyl-N-prop-2-enyl-1-phthalazinamine is a member of phthalazines.

Scientific Research Applications

Antithrombotic Properties

4-methyl-N-prop-2-enyl-1-phthalazinamine and related compounds exhibit significant antithrombotic properties. For example, 4-aryl- and 4-arylalkyl-1-phthalazinamines show potent antiplatelet activity and in vivo potencies in inhibiting thrombus formation. This is primarily due to their antagonism to the 5HT2A receptor, which is key in the inhibition of aggregation (Johnsen et al., 2003).

Anticancer Activities

Novel 1,4-disubstituted phthalazines, including derivatives of 4-methyl-N-prop-2-enyl-1-phthalazinamine, have been shown to possess anticancer activities. These compounds demonstrated higher activity against certain cancer cell lines compared to cisplatin controls (Li et al., 2006).

Antimicrobial Activity

Phthalazinone derivatives, closely related to 4-methyl-N-prop-2-enyl-1-phthalazinamine, exhibit antimicrobial activities against various bacterial and fungal strains. Their efficacy is particularly noted against certain Gram-positive bacteria and fungi (Önkol et al., 2008).

Synthesis and Crystal Structure Studies

Studies on the synthesis and crystal structure of related phthalazinamine compounds help in understanding their chemical properties and potential applications in various fields, including materials science (Dumitrascu et al., 2005).

Anticonvulsant Activity

Certain phthalazinamine derivatives demonstrate potent anticonvulsant activities, which could be beneficial in the development of new treatments for epilepsy and related conditions (Grasso et al., 2000).

Corrosion Inhibition

Phthalazinamine compounds, due to their electron-donating functional groups, show promise as corrosion inhibitors, providing potential applications in material science and engineering (Singh et al., 2018).